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Compound of Interest

Compound Name:
Methyl 3-bromo-5-

methylthiophene-2-carboxylate

Cat. No.: B578373 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the available solubility information and

key physicochemical properties of Methyl 3-bromo-5-methylthiophene-2-carboxylate (CAS

No. 1257535-60-6). This document is intended to serve as a valuable resource for researchers

and professionals in the fields of organic synthesis, medicinal chemistry, and material science.

Core Compound Information
Methyl 3-bromo-5-methylthiophene-2-carboxylate is a substituted thiophene derivative.

Thiophene-based compounds are significant in medicinal chemistry and material science due

to their diverse biological activities and electronic properties. This particular molecule is often

utilized as a versatile building block in the synthesis of more complex organic structures.[1]

Quantitative Solubility Data
The solubility of a compound is a critical parameter for its application in various experimental

and industrial processes. The following table summarizes the available quantitative solubility

data for Methyl 3-bromo-5-methylthiophene-2-carboxylate.
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CAS Number Solubility Solvent

1257535-60-6 0.0485 mg/mL Unspecified

It is important to note that the solvent for this reported solubility value was not specified in the

available documentation.

Physicochemical Properties
Understanding the physical and chemical properties of a compound is essential for its handling,

storage, and application in experimental work.

Property Value

Molecular Formula C₇H₇BrO₂S

Molecular Weight 235.1 g/mol

Appearance Yellow to colorless solid, semi-solid or oil

Storage Condition Keep in a dark place, Store at 4 to 8 °C

Experimental Protocols
While a specific, detailed experimental protocol for determining the solubility of Methyl 3-
bromo-5-methylthiophene-2-carboxylate was not found in the reviewed literature, a general

methodology for determining the solubility of a solid organic compound in a given solvent is

provided below. This protocol can be adapted for the target compound.

Protocol: Determination of Solubility by the Saturation Method

Preparation of Saturated Solution:

Add an excess amount of Methyl 3-bromo-5-methylthiophene-2-carboxylate to a

known volume of the desired solvent (e.g., ethanol, DMSO, water) in a sealed vial or flask.

Agitate the mixture at a constant temperature for a sufficient period (e.g., 24-48 hours) to

ensure equilibrium is reached. A magnetic stirrer or a shaker bath can be used for this
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purpose.

Separation of Undissolved Solute:

After the equilibration period, allow the mixture to stand undisturbed to let the undissolved

solid settle.

Carefully withdraw a known volume of the supernatant (the clear, saturated solution) using

a pre-warmed or pre-cooled pipette to match the equilibration temperature, avoiding any

solid particles.

Alternatively, the saturated solution can be filtered through a syringe filter (e.g., 0.22 µm

PTFE) to remove any undissolved solid.

Quantification of Dissolved Solute:

Evaporate the solvent from the collected supernatant under reduced pressure or by gentle

heating.

Weigh the remaining solid residue to determine the mass of the dissolved compound.

Alternatively, a suitable analytical technique such as High-Performance Liquid

Chromatography (HPLC) or UV-Vis Spectroscopy can be used to determine the

concentration of the compound in the saturated solution by comparing it to a standard

curve of known concentrations.

Calculation of Solubility:

Calculate the solubility in the desired units (e.g., mg/mL, g/L, mol/L) based on the mass of

the dissolved solute and the volume of the solvent used.

Signaling Pathways and Experimental Workflows
A comprehensive search of the available scientific literature did not yield any specific

information regarding signaling pathways in which Methyl 3-bromo-5-methylthiophene-2-
carboxylate is directly involved. The primary application of this compound appears to be as an

intermediate in organic synthesis.
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To illustrate its potential utility, a conceptual workflow for the synthesis of a more complex,

hypothetical bioactive molecule using Methyl 3-bromo-5-methylthiophene-2-carboxylate as

a starting material is presented below. This diagram demonstrates a logical relationship in a

synthetic chemistry context.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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